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Compound of Interest

Compound Name: 4-(Pyridin-2-yloxy)benzaldehyde

Cat. No.: B061630

An In-depth Technical Guide to 4-(Pyridin-2-yloxy)benzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Pyridin-2-yloxy)benzaldehyde
(CAS No: 194017-69-1), a versatile chemical intermediate with significant applications in
pharmaceutical and chemical research. This document details its physicochemical properties,
safety and handling protocols, and its role in synthetic chemistry, particularly in the construction
of complex molecular scaffolds for drug discovery.

Chemical Identity and Properties

4-(Pyridin-2-yloxy)benzaldehyde is an aromatic compound featuring a benzaldehyde moiety
linked to a pyridine ring through an ether bond. This unique structure makes it a valuable
building block for synthesizing a variety of biologically active molecules.

Table 1: Physicochemical Properties of 4-(Pyridin-2-yloxy)benzaldehyde
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Property Value Reference
CAS Number 194017-69-1 [1][2]
Molecular Formula C12HaNO:2 [2]
Molecular Weight 199.21 g/mol [2]
Purity >97% [1]
Data not available in search
Appearance
results.
) ) Data not available in search
Melting Point
results.
N Data not available in search
Solubility

results.

Safety and Handling

Proper handling of 4-(Pyridin-2-yloxy)benzaldehyde is crucial to ensure laboratory safety.

The compound is classified as an irritant.

Table 2: GHS Hazard and Precautionary Information
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Category Code Statement Reference
Skin
Hazard Class - Corrosion/Irritation [1]
(Category 2)
Serious Eye

Damage/Eye Irritation
(Category 2)

[1]

Specific Target Organ
Toxicity, Single
Exposure (Category
3), Respiratory
System

[1]

Hazard Statements

H315

Causes skin irritation.

[1]3]

Causes serious eye

H319 N [11[3]
irritation.
May cause respirator
H335 o Y _ P Y [3]
irritation.
) Avoid breathing
Precautionary _
P261 dust/fume/gas/mistiva  [1][3]
Statements
pors/spray.
Wear protective
gloves/protective
P280 clothing/eye [1][4]
protection/face
protection.
IF ON SKIN: Wash
P302 + P352 with plenty of soap [11[3114]
and water.
P305 + P351 + P338  IF IN EYES: Rinse [11[31[4]
cautiously with water
for several minutes.
Remove contact
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lenses, if present and
easy to do. Continue

rinsing.

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Get medical
attention.[1]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, seek medical advice.[1]

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Get medical attention if
symptoms occur.[1]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[1]

Applications in Synthesis and Drug Discovery

4-(Pyridin-2-yloxy)benzaldehyde is a key intermediate in organic synthesis, valued for its
utility in developing novel pharmaceuticals and agrochemicals.[5][6] Its aldehyde functional
group readily participates in a variety of chemical reactions, including nucleophilic additions
and condensations.

A significant application is its use as a building block in multi-component reactions (MCRS),
which are highly efficient for creating diverse compound libraries for drug discovery.[7] The
pyridin-2-yloxy group can influence the pharmacokinetic and biological properties of the
resulting molecules.[7]

Experimental Protocols
Representative Protocol: Betti-Type Reaction

The Betti reaction is a three-component condensation of an aldehyde, an amine, and a phenol
to produce a-aminobenzylphenols, known as Betti bases.[7] These products are of significant
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interest for their pharmacological activities.[7] The use of 4-((Pyridin-2-
yloxy)methyl)benzaldehyde can generate novel Betti bases with unique structural features.[7]

Objective: To synthesize a novel Betti base using 4-(Pyridin-2-yloxy)benzaldehyde.

Materials:

4-(Pyridin-2-yloxy)benzaldehyde

A primary or secondary amine (e.g., aniline)

A phenol (e.g., 2-naphthol)

Ethanol (or other suitable solvent)

Catalyst (optional, e.g., a Lewis or Brgnsted acid)

Procedure:

In a round-bottom flask, dissolve 4-(Pyridin-2-yloxy)benzaldehyde (1.0 eq.) in ethanol.

¢ Add the selected amine (1.0 eq.) to the solution and stir for 10-15 minutes at room
temperature.

e Add the phenol (1.0 eq.) to the reaction mixture.
 If using a catalyst, add it at this stage.

o Heat the mixture to reflux and monitor the reaction progress using Thin Layer
Chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature.
e The product may precipitate from the solution. If so, collect the solid by filtration.
« If the product does not precipitate, remove the solvent under reduced pressure.

» Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by
column chromatography on silica gel.
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o Characterize the final product using spectroscopic methods (NMR, IR, Mass Spectrometry).

Visualizations
Logical Workflow for Synthesis and Application

The following diagram illustrates a general workflow from the synthesis of 4-(Pyridin-2-
yloxy)benzaldehyde to its application in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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